Cas no 63499-81-0 (3,5,6,8-Decanetetrone)
3,5,6,8-Decanetetrone structure
Product Name:3,5,6,8-Decanetetrone
CAS No:63499-81-0
MF:C10H14O4
MW:198.215763568878
CID:1659316
Update Time:2024-09-12
3,5,6,8-Decanetetrone Chemical and Physical Properties
Names and Identifiers
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- 3,5,6,8-Decanetetrone
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- Inchi: 1S/C10H14O4/c1-3-7(11)5-9(13)10(14)6-8(12)4-2/h3-6H2,1-2H3
- InChI Key: FMYKDKIKPGNXOW-UHFFFAOYSA-N
- SMILES: CCC(=O)CC(=O)C(=O)CC(=O)CC
Computed Properties
- Exact Mass: 198.08922
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Melting Point: 76-78 °C(Solv: methanol (67-56-1))
- Boiling Point: 286.0±25.0 °C(Predicted)
- PSA: 68.28
- pka: 5.88±0.46(Predicted)
3,5,6,8-Decanetetrone Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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